Cas no 1004193-09-2 (1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid)

1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid structure
1004193-09-2 structure
Product Name:1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
CAS No:1004193-09-2
MF:C12H11ClN2O3
MW:266.680341959
MDL:MFCD04967903
CID:3058398
PubChem ID:7017309
Update Time:2025-04-21

1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-2-methyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
    • AKOS B016847
    • ART-CHEM-BB B016847
    • 1-(4-CHLORO-2-METHYL-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
    • 1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
    • 1004193-09-2
    • CS-0280605
    • AKOS000306442
    • 1-(4-CHLORO-2-METHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
    • 1-((4-Chloro-2-methylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid
    • EN300-92769
    • 1-[(4-chloro-2-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
    • MFCD04967903
    • STK349369
    • 1-[(4-chloro-2-methylphenoxy)methyl]pyrazole-3-carboxylic acid
    • 1-((4-Chloro-2-methylphenoxy)methyl)-1H-pyrazole-3-carboxylicacid
    • BBL039809
    • MDL: MFCD04967903
    • Inchi: 1S/C12H11ClN2O3/c1-8-6-9(13)2-3-11(8)18-7-15-5-4-10(14-15)12(16)17/h2-6H,7H2,1H3,(H,16,17)
    • InChI Key: JLJMACQXXXNWRQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)OCN1C=CC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 266.046
  • Monoisotopic Mass: 266.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4A^2
  • XLogP3: 2.8

1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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